Cas no 1871667-98-9 (Pentane, 3-(3-chloro-2,2-dimethylpropoxy)-)

• Product Name: Pentane, 3-(3-chloro-2,2-dimethylpropoxy)-
• CAS No: 1871667-98-9
• MF: C₁₀H₂₁ClO
• MW: 192.726142644882
• CID: 5284440
• Update Time: 2025-08-05

Pentane, 3-(3-chloro-2,2-dimethylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-(3-chloro-2,2-dimethylpropoxy)-

• Inchi： 1S/C10H21ClO/c1-5-9(6-2)12-8-10(3,4)7-11/h9H,5-8H2,1-4H3
• InChI Key： MGUGRIRAQUUNIK-UHFFFAOYSA-N
• SMILES： CCC(OCC(C)(C)CCl)CC

Additional information on Pentane, 3-(3-chloro-2,2-dimethylpropoxy)-

Pentane, 3-(3-chloro-2,2-dimethylpropoxy)- (CAS No. 1871667-98-9)

The compound Pentane, 3-(3-chloro-2,2-dimethylpropoxy)- (CAS No. 1871667-98-9) is a specialized organic compound with a unique structure that has garnered attention in various chemical and industrial applications. This compound is characterized by its pentane backbone with a substituted propoxy group, which introduces specific chemical properties that make it valuable in modern chemistry.

Structure and Synthesis: The molecule consists of a pentane chain where the third carbon is substituted with a propoxy group. This propoxy group is further substituted with a chlorine atom and two methyl groups at the second carbon position. The synthesis of this compound typically involves nucleophilic substitution reactions, where the hydroxyl group of the propoxy substituent is introduced through an appropriate precursor. Recent advancements in catalytic methods have improved the efficiency of such reactions, making the synthesis of Pentane, 3-(3-chloro-2,2-dimethylpropoxy)- more cost-effective and scalable.

Physical Properties: The physical properties of Pentane, 3-(3-chloro-2,2-dimethylpropoxy)- are influenced by its molecular structure. It has a relatively low melting point and moderate boiling point, making it suitable for applications that require stability under specific thermal conditions. The presence of the chlorine atom introduces some polarity to the molecule, which affects its solubility in various solvents. Recent studies have explored its solubility characteristics in different solvent systems, providing valuable insights for its use in chemical processes.

Chemical Reactivity: The reactivity of Pentane, 3-(3-chloro-2,2-dimethylpropoxy)- is primarily determined by the electron-rich oxygen atom in the ether linkage and the electron-withdrawing chlorine substituent. These features make it a versatile compound in organic synthesis. For instance, it can act as an intermediate in the preparation of more complex molecules or serve as a building block in polymer chemistry. Recent research has highlighted its potential as a precursor for synthesizing advanced materials with tailored properties.

Applications: The applications of Pentane, 3-(3-chloro-2,2-dimethylpropoxy)- span across multiple industries. In the pharmaceutical sector, it has been investigated as a potential intermediate for drug development due to its ability to form bioactive compounds. In materials science, it has been used as a monomer in the synthesis of novel polymers with enhanced mechanical and thermal properties. Additionally, its role in agrochemicals has been explored, particularly in the development of pesticides with improved efficacy.

Recent Research Developments: Recent studies have focused on optimizing the synthesis and application of Pentane, 3-(3-chloro-2,2-dimethylpropoxy)- to address emerging challenges in sustainable chemistry. For example, researchers have developed eco-friendly methods for its production using renewable feedstocks and green catalysts. Furthermore, investigations into its biodegradation properties have provided insights into its environmental impact and potential for use in biodegradable products.

In conclusion, Pentane, 3-(3-chloro-2,2-dimethylpropoxy)- (CAS No. 1871667-98-9) is a compound with significant potential across various chemical domains. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in modern chemistry.